Cas no 1217471-34-5 ((S)-2-(Pyridin-2-ylmethyl)piperazine)

• Product Name: (S)-2-(Pyridin-2-ylmethyl)piperazine
• CAS No: 1217471-34-5
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 1030383
• PubChem ID: 45072818
• Update Time: 2025-08-03

(S)-2-(Pyridin-2-ylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Pyridin-2-ylmethyl)piperazine
• (2S)-2-(2-pyridinylmethyl)Piperazine
• (2S)-2-(pyridin-2-ylmethyl)piperazine
• (s)-2-pyridin-2-ylmethylpiperazine
• (S)-2-PYRIDIN-2-YLMETHYL-PIPERAZINE
• AB36903
• AK133994
• CTK8C6705
• KB-144792
• 1217471-34-5
• (2S)-2-[(Pyridin-2-yl)methyl]piperazine
• AKOS006284091
• DTXSID50662672
• AKOS015836317

• MDL： MFCD07373361
• Inchi： 1S/C10H15N3/c1-2-4-12-9(3-1)7-10-8-11-5-6-13-10/h1-4,10-11,13H,5-8H2/t10-/m0/s1
• InChI Key： BNVDJCJTNXGSDK-JTQLQIEISA-N
• SMILES： N1CCNC[C@@H]1CC1C=CC=CN=1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37Ų

Additional information on (S)-2-(Pyridin-2-ylmethyl)piperazine

(S)-2-(Pyridin-2-ylmethyl)piperazine (CAS No. 1217471-34-5): An Overview of a Versatile Chiral Ligand in Medicinal Chemistry

(S)-2-(Pyridin-2-ylmethyl)piperazine (CAS No. 1217471-34-5) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound, also known as (S)-2-(2-Pyridylmethyl)piperazine, is a derivative of piperazine, a six-membered heterocyclic amine with two nitrogen atoms. The presence of the chiral center and the pyridine moiety imparts specific stereochemical and electronic characteristics that make it an attractive ligand for various biological and pharmaceutical applications.

The chiral nature of (S)-2-(Pyridin-2-ylmethyl)piperazine is crucial for its biological activity, as chirality often plays a significant role in the interaction of small molecules with biological targets. The compound's structure consists of a piperazine ring attached to a pyridine ring via a methylene bridge, which provides flexibility and conformational adaptability. These features are essential for optimizing binding interactions with protein targets, such as receptors, enzymes, and transporters.

Recent research has highlighted the potential of (S)-2-(Pyridin-2-ylmethyl)piperazine in various therapeutic areas. For instance, studies have shown that this compound can act as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine. The ability to fine-tune these systems makes it a promising candidate for the development of drugs targeting neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological applications, (S)-2-(Pyridin-2-ylmethyl)piperazine has been explored for its role in cancer research. Preclinical studies have demonstrated that this compound can inhibit the activity of specific kinases involved in cell proliferation and survival pathways. By targeting these kinases, (S)-2-(Pyridin-2-ylmethyl)piperazine may offer new avenues for developing anticancer agents with improved selectivity and reduced side effects.

The synthesis of (S)-2-(Pyridin-2-ylmethyl)piperazine has been optimized using various methodologies to ensure high enantiomeric purity and yield. One common approach involves the asymmetric synthesis of the chiral piperazine intermediate followed by coupling with the pyridine moiety. Advanced techniques such as chiral catalysts and chiral auxiliaries have been employed to achieve high stereoselectivity during the synthesis process.

The pharmacokinetic properties of (S)-2-(Pyridin-2-ylmethyl)piperazine

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-2-(Pyridin-2-ylmethyl)piperazine in various disease models. Preliminary results have been promising, with the compound demonstrating good tolerability and pharmacological activity in preclinical studies. These findings underscore the potential of (S)-2-(Pyridin-2-ylmethyl)piperazine as a lead compound for further drug development.

In conclusion, (S)-2-(Pyridin-2-ylmethyl)piperazine (CAS No. 1217471-34-5) is a versatile chiral ligand with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutics targeting neurological disorders and cancer. Ongoing research continues to explore its full therapeutic potential, paving the way for innovative treatments in these areas.